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Introduction

Fullerene C70, a molecule composed of 70 carbon atoms, represents a significant landmark in
the field of nanotechnology and materials science. Following the initial discovery of its smaller
sibling, Buckminsterfullerene (C60), C70 quickly garnered attention due to its unique ellipsoidal
structure and distinct electronic properties. This technical guide delves into the seminal early
studies and key publications that laid the groundwork for our understanding of Fullerene C70,
focusing on its synthesis, isolation, and characterization.

Discovery and Initial Synthesis

The discovery of C70 occurred alongside C60 in 1985 by a team of researchers at Rice
University, who were awarded the 1996 Nobel Prize in Chemistry for their discovery of
fullerenes.[1] Their initial experiments involved laser vaporization of a graphite target to
produce clusters of carbon atoms.[1] Mass spectrometry of the resulting soot revealed the
presence of not only the prominent C60 but also a significant amount of C70.[1]

This serendipitous discovery paved the way for the development of methods for producing
macroscopic quantities of fullerenes, most notably the arc discharge and combustion synthesis
methods.
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Synthesis Methodologies

The primary early methods for producing C70 were laser vaporization of graphite, electric arc
discharge, and combustion of hydrocarbons. Each method presents a unique set of parameters
influencing the yield and the ratio of C70 to C60.

1. Laser Vaporization of Graphite
This was the original method used to discover C60 and C70.[1]
o Experimental Protocol:
o A graphite disk is placed in a high-vacuum chamber.
o The chamber is filled with a controlled atmosphere of an inert gas, typically helium.

o A high-power pulsed laser is focused onto the rotating graphite disk, causing the carbon to
vaporize and form a plasma.

o The vaporized carbon atoms are entrained in the helium gas flow and cool as they
expand.

o During this cooling process, the carbon atoms cluster and form fullerenes, including C60
and C70.

o The resulting soot, containing the fullerenes, is collected for extraction and purification.
2. Electric Arc Discharge

This method, developed in 1990, allowed for the production of gram-scale quantities of
fullerenes, significantly boosting research in the field.[1]

o Experimental Protocol:

o Two high-purity graphite electrodes are placed in a chamber filled with an inert gas (e.qg.,
helium) at a controlled pressure.
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o An electric arc is ignited between the electrodes, causing the carbon to vaporize from the
anode.

o The carbon vapor cools in the inert atmosphere, leading to the formation of fullerene-
containing soot.

o The soot is deposited on the chamber walls and the cathode, from where it is collected.

o Quantitative Data: Arc Discharge Synthesis

Parameter Value Reference
Helium Pressure 300 Torr [2]

Voltage 30V [2]

Current 120 - 300 A [2]
Fullerene Yield in Soot 6 - 8% [3114]

3. Combustion Synthesis

This method involves the incomplete combustion of hydrocarbons to produce fullerene-
containing soot.

o Experimental Protocol:

o A hydrocarbon fuel, such as benzene or toluene, is burned in a controlled oxygen
atmosphere.

o The pressure and the ratio of carbon to oxygen are carefully controlled to promote
fullerene formation.

o The resulting soot is collected and processed to extract the fullerenes.

o Quantitative Data: Combustion Synthesis
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Parameter Value Reference
Fuel Benzene, Toluene [51[6]

C/O Ratio 0.88 (for benzene flame) [5]1[6]
Pressure 40 torr [5][6]
Fullerene Yield Up to 3 g per kg of fuel carbon [7]
C70/C60 Ratio 0.26 -5.7 [7]

Isolation and Purification

Once the fullerene-containing soot is produced, the C70 must be separated from C60 and
other fullerenes.

o Experimental Protocol: Solvent Extraction and Chromatographic Separation

Soxhlet Extraction: The collected soot is placed in a Soxhlet extractor with a suitable

o

organic solvent, typically toluene or xylene, to dissolve the soluble fullerenes.
o Filtration: The resulting solution is filtered to remove insoluble soot particles.

o Solvent Removal: The solvent is removed using a rotary evaporator to yield a solid mixture
of fullerenes.

o Chromatographic Separation: The fullerene mixture is then separated using column
chromatography. A common stationary phase is a mixture of neutral alumina, and the
mobile phase is a gradient of solvents, often starting with n-hexane and gradually
increasing the polarity with toluene. C60 typically elutes first, followed by C70. High-
performance liquid chromatography (HPLC) is also widely used for more precise
separation.

Characterization Techniques

A variety of spectroscopic techniques were crucial in the early characterization of C70's
structure and properties.
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Mass Spectrometry

Mass spectrometry was the initial technique that confirmed the existence of C70, showing a
distinct peak at a mass-to-charge ratio corresponding to 70 carbon atoms.

UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the C70
molecule.

e Quantitative Data: UV-Visible Absorption Peaks of C70

Solvent Peak Wavelengths (nm) Reference

211, 234, 330, 357, 376, 466,

n-hexane [8]
544
Weak features between 400

Benzene [9][10]
and 700

Xylene/Tetrahydrofuran 380, 471

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectroscopy is a powerful tool for elucidating the structure of fullerenes. Due to its
D5h symmetry, the C70 molecule exhibits five distinct signals in its 13C NMR spectrum,
corresponding to the five non-equivalent carbon atoms in its structure.

e Quantitative Data: 13C NMR Chemical Shifts of C70

Carbon Atom Type Experimental Chemical Shift (ppm)
C1 ~150.1
Cc2 ~147.6
C3 ~146.9
C4 ~144.8
C5 ~130.3
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(Note: Exact chemical shifts can vary slightly depending on the solvent and reference standard
used.)

Infrared (IR) and Raman Spectroscopy

Vibrational spectroscopy techniques like IR and Raman provide insights into the molecular
vibrations of the C70 cage. Due to its D5h symmetry, C70 has a number of IR and Raman
active vibrational modes.

e Quantitative Data: Selected Vibrational Modes of C70

Spectroscopy Wavenumber (cm~—2)
Infrared (A2" modes) 564, 897, 1134, 1205, 1460
258, 569, 700, 737, 1063, 1182, 1225, 1259,
Raman
1333, 1367, 1447, 1467, 1511, 1569
Visualizations

Experimental Workflow for C70 Production and
Purification
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Caption: Experimental workflow for the synthesis, extraction, and purification of Fullerene C70.

Logical Flow for C70 Characterization
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Caption: Logical workflow for the characterization of Fullerene C70 using key spectroscopic
techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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